Cas no 15282-88-9 (Lead(II)-2,4-pentanedionate)

• Product Name: Lead(II)-2,4-pentanedionate
• CAS No: 15282-88-9
• MF: C₁₀H₁₄O₄Pb
• MW: 405.41576051712
• MDL: MFCD00013499
• CID: 87522
• PubChem ID: 24864870
• Update Time: 2025-06-14

Lead(II)-2,4-pentanedionate Chemical and Physical Properties

Names and Identifiers

• Lead(II)-2,4-pentanedionate
• Lead(II) acetylacetonate
• Leadpentanedionate
• Leadacetylacetonateminwhitepowder
• Lead(II) 2,4-Pentanedionate
• LEAD(II) 2,4-PENTANEDIONATE, tech-95
• EINECS 239-323-9
• AI3-61035
• LEAD ACETYLACETONATE
• Plumbous acetylacetonate
• Bis[2,4-pentanedionato] lead
• Bis(acetylacetonato-O,O')lead
• LEAD(II) ACETYLACETONATE, TECH.
• LEAD (II) 2,4-PENTANEDIONATE
• Lead(II)acetylacetonate,min.95%
• 2,4-PENTANEDIONE, LEAD(II) DERIVATIVE
• bis(pentane-2,4-dionato-O,O')lead
• bis(4-oxopent-2-en-2-yloxy)lead
• 15282-88-9
• lead(2+),(Z)-4-oxopent-2-en-2-olate

• MDL： MFCD00013499
• Inchi： 1S/2C5H8O2.Pb/c2*1-4(6)3-5(2)7;/h2*3,6H,1-2H3;/q;;+2/p-2/b2*4-3-;
• InChI Key： UNNUWSQNTAFLDC-FDGPNNRMSA-L
• SMILES： O([Pb]O/C(/C)=C\C(=O)C)/C(/C)=C\C(=O)C

Computed Properties

• Exact Mass: 406.06600
• Monoisotopic Mass: 406.065845
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 90.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: nothing

Experimental Properties

• Color/Form: Bright yellow crystals or white powder
• Melting Point: 141-144 °C (lit.)
• Boiling Point: 120°C 0,01mm
• Flash Point: 71.9 °C
• Water Partition Coefficient: Soluble in toluene. Insoluble in water.
• Stability/Shelf Life: hygroscopic
• PSA: 52.60000
• LogP: 1.53940
• Vapor Pressure: No data available
• Solubility: Soluble in organic solvents
• Sensitiveness: Hygroscopic

Lead(II)-2,4-pentanedionate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302 + H332-H360Df-H373-H410
• Warning Statement： P201-P261-P273-P304+P340+P312-P308+P313-P391
• Hazardous Material transportation number：UN 2291 6
• WGK Germany：3
• Hazard Category Code： 61-20/22-33-50/53-62
• Safety Instruction： 53-45-60-61
• Hazardous Material Identification：
• Storage Condition：Hygroscopic. Ambient temperatures.
• HazardClass：6.1
• PackingGroup：III
• TSCA：No
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R61
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds
• Other Chemical Reagents Organic Metal Reagents

Additional information on Lead(II)-2,4-pentanedionate

Recent Advances in Lead(II)-2,4-pentanedionate (CAS: 15282-88-9) Research: Applications and Innovations in Chemical Biomedicine

Lead(II)-2,4-pentanedionate (CAS: 15282-88-9), a coordination compound of lead with acetylacetone, has recently garnered significant attention in the field of chemical biomedicine due to its unique physicochemical properties and potential applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and emerging biomedical applications. Recent studies have highlighted its role as a precursor in the fabrication of lead-based nanomaterials, which exhibit promising properties for catalytic and sensing applications.

One of the key advancements in the study of Lead(II)-2,4-pentanedionate is its application in the development of novel anticancer agents. Researchers have explored its ability to induce apoptosis in cancer cells through the generation of reactive oxygen species (ROS). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit selective cytotoxicity against triple-negative breast cancer cells, with minimal effects on normal cells. This selectivity is attributed to the compound's ability to disrupt mitochondrial function in cancer cells, a finding that opens new avenues for targeted cancer therapy.

In addition to its anticancer properties, Lead(II)-2,4-pentanedionate has been investigated for its potential in antimicrobial applications. A recent study in ACS Applied Materials & Interfaces reported the synthesis of lead-based nanoparticles using this compound as a precursor. These nanoparticles exhibited broad-spectrum antimicrobial activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The mechanism of action involves the disruption of bacterial cell membranes and interference with essential enzymatic processes, making it a promising candidate for combating antibiotic-resistant infections.

Another notable area of research involves the use of Lead(II)-2,4-pentanedionate in material science, particularly in the development of perovskite solar cells. A 2024 study in Advanced Energy Materials highlighted its role as a lead source in the fabrication of high-efficiency perovskite films. The compound's thermal stability and solubility in organic solvents make it an ideal precursor for solution-processed photovoltaic devices. Researchers achieved a record power conversion efficiency of 23.5% using this compound, underscoring its potential in renewable energy technologies.

Despite these promising applications, challenges remain in the safe handling and environmental impact of Lead(II)-2,4-pentanedionate. Recent toxicological studies have emphasized the need for stringent safety protocols due to the compound's potential neurotoxicity. However, advancements in encapsulation techniques and the development of lead-free alternatives are being explored to mitigate these concerns. Future research directions include the optimization of synthesis protocols to enhance yield and purity, as well as the exploration of hybrid materials that combine the benefits of lead-based compounds with reduced toxicity.

In conclusion, Lead(II)-2,4-pentanedionate (CAS: 15282-88-9) represents a versatile compound with significant potential in chemical biomedicine and material science. Its applications in anticancer therapy, antimicrobial agents, and renewable energy technologies highlight its multifaceted utility. Ongoing research aims to address the challenges associated with its use, paving the way for safer and more effective applications. This brief underscores the importance of continued investigation into this compound to unlock its full potential in addressing critical global health and energy challenges.